Cas no 1251697-45-6 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 1251697-45-6
• MF: C₂₂H₂₉N₃O₅
• MW: 415.48276591301
• CID: 5948034
• PubChem ID: 49748714
• Update Time: 2025-11-01

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• VU0531481-1
• F6089-1592
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
• AKOS024531412
• 1251697-45-6

• Inchi： 1S/C22H29N3O5/c1-15-7-8-16(12-18(15)25-11-5-6-19(25)26)24-21(28)20(27)23-13-17-14-29-22(30-17)9-3-2-4-10-22/h7-8,12,17H,2-6,9-11,13-14H2,1H3,(H,23,27)(H,24,28)
• InChI Key： AHMWBBISWKMLNQ-UHFFFAOYSA-N
• SMILES： O1C(CNC(C(NC2C=CC(C)=C(C=2)N2C(CCC2)=O)=O)=O)COC21CCCCC2

Computed Properties

• Exact Mass: 415.21072103g/mol
• Monoisotopic Mass: 415.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97Ų

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

Comprehensive Analysis of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 1251697-45-6)

In the rapidly evolving field of pharmaceutical chemistry, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 1251697-45-6) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic and pyrrolidinone moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutic agents.

The compound's 1,4-dioxaspiro[4.5]decane core is a key feature that contributes to its stability and bioavailability. This spirocyclic structure is known to enhance metabolic resistance, making it a valuable component in the design of long-acting pharmaceuticals. Additionally, the presence of the 2-oxopyrrolidin-1-yl group introduces potential interactions with biological targets, particularly those involved in neurological and inflammatory pathways. These attributes have sparked discussions in scientific forums about its applicability in treating conditions like neurodegenerative diseases and chronic inflammation.

Recent trends in AI-driven drug discovery have further amplified interest in CAS No. 1251697-45-6. Computational models suggest that this compound's molecular docking properties could be optimized for specific protein targets, such as kinases or G-protein-coupled receptors (GPCRs). This aligns with the growing demand for precision medicine solutions, where tailored molecular designs are crucial. Moreover, the compound's ethanediamide linker provides flexibility for structural modifications, enabling researchers to fine-tune its pharmacokinetic profile.

From a synthetic chemistry perspective, the preparation of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide involves sophisticated multi-step organic synthesis protocols. The spirocyclic ketal formation and subsequent amide coupling reactions require precise control to ensure high yield and purity. These challenges have made the compound a subject of methodological studies, with recent publications highlighting innovative green chemistry approaches to its production.

The compound's potential extends beyond pharmaceuticals. In material science, its rigid spirocyclic framework is being explored for developing advanced polymeric materials with unique thermal and mechanical properties. This interdisciplinary relevance has positioned CAS No. 1251697-45-6 as a versatile building block in both life sciences and engineering applications.

As research progresses, safety and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this compound remain critical focus areas. Preliminary data suggest favorable blood-brain barrier permeability, which could be leveraged for central nervous system-targeted therapies. However, comprehensive in vivo studies are needed to validate these observations and address potential off-target effects.

In conclusion, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide represents a compelling case study in modern chemical research. Its structural ingenuity, combined with emerging computational chemistry tools, continues to unlock new possibilities across multiple scientific domains. The compound's journey from laboratory synthesis to potential clinical applications exemplifies the dynamic interplay between molecular design and therapeutic innovation.